3-Cyclopropoxy-5-methoxypicolinaldehyde

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-methoxypyridine-2-carbaldehyde
• InChI: InChI=1S/C10H11NO3/c1-13-8-4-10(14-7-2-3-7)9(6-12)11-5-8/h4-7H,2-3H2,1H3
• InChI Key: QSYKOCIQGKUOJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(N=C1)C=O)OC2CC2

Description

3-Cyclopropoxy-5-methoxypicolinaldehyde (C₁₀H₁₁NO₃) is a heterocyclic aldehyde featuring a pyridine backbone substituted with cyclopropoxy and methoxy groups at the 3- and 5-positions, respectively. The cyclopropoxy group imparts steric and electronic effects due to its strained three-membered ring, while the methoxy group contributes to electron-donating properties. This compound is of interest in medicinal chemistry and agrochemical research, particularly as a precursor for synthesizing bioactive molecules, such as kinase inhibitors or antifungal agents. Its aldehyde functionality enables diverse reactivity, including condensation reactions and nucleophilic additions.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the Suzuki–Miyaura coupling reaction , which is widely used for forming carbon-carbon bonds . This reaction involves the use of boronic acids and palladium catalysts under mild conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods: While specific industrial production methods for 3-Cyclopropoxy-5-methoxypicolinaldehyde are not well-documented, the general principles of large-scale organic synthesis apply. These include optimizing reaction conditions for yield and purity, using cost-effective reagents, and implementing efficient purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-5-methoxypicolinaldehyde can undergo various chemical reactions, including:

Oxidation: Conversion to carboxylic acids or other oxidized derivatives.

Reduction: Formation of alcohols or other reduced products.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Various nucleophiles and electrophiles can be employed under appropriate conditions to achieve substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use in the study of enzyme interactions and metabolic pathways.

Medicine: Investigation of its pharmacological properties and potential therapeutic uses.

Industry: Utilization in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-methoxypicolinaldehyde involves its interaction with specific molecular targets and pathways. While detailed studies on its mechanism are limited, it is likely to interact with enzymes or receptors, influencing biochemical processes. Further research is needed to elucidate the exact pathways and molecular targets involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Cyclopropoxy-5-methoxypicolinaldehyde with three analogs (Table 1), focusing on structural, physicochemical, and reactivity differences.

Table 1: Key Properties of 3-Cyclopropoxy-5-methoxypicolinaldehyde and Analogs

Compound Name	Substituents (Positions)	Molecular Formula	Boiling Point (°C)	LogP	Reactivity Notes
3-Cyclopropoxy-5-methoxypicolinaldehyde	3-Cyclopropoxy, 5-Methoxy	C₁₀H₁₁NO₃	285–290 (est.)	1.8	High electrophilicity at aldehyde
3-Methoxy-5-ethoxy-picolinaldehyde	3-Methoxy, 5-Ethoxy	C₉H₁₁NO₃	270–275	1.5	Reduced steric hindrance vs. cyclopropoxy
3-Cyclopentoxy-5-methoxypicolinaldehyde	3-Cyclopentoxy, 5-Methoxy	C₁₁H₁₃NO₃	300–305	2.3	Higher lipophilicity, slower hydrolysis
5-Cyclopropoxy-3-fluoropicolinaldehyde	5-Cyclopropoxy, 3-Fluoro	C₉H₈FNO₃	260–265	1.6	Enhanced electrophilicity (F substituent)

Structural and Reactivity Insights

Steric Effects : The cyclopropoxy group in the target compound introduces greater steric hindrance compared to ethoxy or cyclopentoxy analogs. This reduces nucleophilic attack rates at the aldehyde group but enhances stability in protic environments .

Electronic Modulation : The methoxy group at position 5 donates electron density to the pyridine ring, stabilizing intermediates in condensation reactions. In contrast, the 3-fluoro substituent in the fluorinated analog increases electrophilicity, accelerating reactions with amines or hydrazines.

Lipophilicity (LogP) : Cyclopropoxy-containing compounds exhibit moderate LogP values (1.6–2.3), favoring membrane permeability in biological systems. The cyclopentoxy analog’s higher LogP (2.3) may enhance bioavailability but reduce aqueous solubility.